2-piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide

• CAS: 866157-10-0
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.373
• SMILES: C1CCN(CC1)CC(=O)NC2=CC(=CC=C2)OC3=NC=CN=C3
• InChI: InChI=1S/C17H20N4O2/c22-16(13-21-9-2-1-3-10-21)20-14-5-4-6-15(11-14)23-17-12-18-7-8-19-17/h4-8,11-12H,1-3,9-10,13H2,(H,20,22)
• InChIKey: UMZSIJLNUYSHPL-UHFFFAOYSA-N
• Solubility: not available

2-Piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide (CAS 866157-10-0): Procurement-Grade Profile and Chemical Identity

2-Piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide (CAS 866157-10-0) is a small-molecule piperidine acetamide derivative with the molecular formula C17H20N4O2 and a molecular weight of 312.37 g/mol . It belongs to a tightly clustered chemotype series defined by a conserved 2-pyrazinyloxy-phenylacetamide core, where structural differentiation occurs exclusively at the terminal acetamide substituent. This compound is commercially offered as a research chemical with a minimum purity specification of 95% . Its distinct pharmacophoric elements—the pyrazinyl ring, the ether bridge, the central phenyl ring, and the terminal piperidine—make it a valuable scaffold for exploring structure-activity relationships (SAR) in drug discovery programs, particularly where basic amine functionality is a prerequisite for target engagement or desired physiochemical properties.

+Basic amine handle for SAR diversification beyond neutral analogs

+Saturated piperidine scaffold provides conformational constraint

+Ionizable center supports target engagement study design

Why 2-Piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide Cannot Be Simply Replaced by In-Class Analogs

Within its immediate chemotype series, seemingly minor structural variations produce compounds with fundamentally different physicochemical and functional profiles, rendering simple interchange impossible. The target compound contains a piperidine substituent, which introduces a basic ionizable center. This contrasts sharply with its closest commercially available analogs, which are either neutral (e.g., 2-chloro-N-[3-(2-pyrazinyloxy)phenyl]acetamide, CAS 866157-08-6) or possess a different amine geometry and lipophilicity (e.g., 2-(diallylamino)-N-[3-(2-pyrazinyloxy)phenyl]acetamide, CAS 866157-11-1). According to the vendor EvitaChem, these modifications are critical, as the piperidino group is a key modulator of the compound's interaction with specific molecular targets, including certain enzymes and receptors . This means the piperidine derivative is not a functional equivalent of its analogs and must be specifically procured to maintain SAR integrity in experiments involving basic amine interactions, such as kinase inhibition or receptor modulation.

2-Chloro analog (CAS 866157-08-6)

Lacks basic ionizable center; may not support amine-dependent target interactions

2-(Diallylamino) analog (CAS 866157-11-1)

Flexible acyclic amine; conformational constraint and basicity profile may differ, affecting selectivity

Quantitative Evidence Guide for Differentiating 2-Piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide

Differentiation by Ionizable Amine Functionality: pKa and Physiochemical Property Prediction

The target compound is structurally differentiated from its non-amine analog, 2-chloro-N-[3-(2-pyrazinyloxy)phenyl]acetamide (CAS 866157-08-6), by the presence of a piperidine ring . This piperidine group is predicted to be ionizable at physiological pH. While the exact pKa value for this specific molecule is not publicly reported, a substructure search confirms the tertiary amine center (piperidine) has an estimated pKa of ~9.8 based on analogous molecules [1]. In contrast, the chloro analog lacks any basic center and is neutral across the entire physiological pH range. This difference has profound implications for solubility, permeability, and off-target binding profiles, directly impacting lead optimization decisions.

Ionizable Amine pKa

Class-level inference

~9.8 (predicted)

Supports amine-mediated target engagement studies

Neutral chloro analog lacks any ionizable center

Evidence Dimension	Predicted pKa (basic center)
Target Compound Data	~9.8 (predicted for piperidine moiety)
Comparator Or Baseline	N/A (no ionizable center) for 2-chloro-N-[3-(2-pyrazinyloxy)phenyl]acetamide (CAS 866157-08-6)
Quantified Difference	Qualitative shift from neutral to basic
Conditions	In silico prediction based on substructure analysis.

Why This Matters

The presence of a basic amine is a critical parameter for CNS drug design and achieving optimal pharmacokinetic profiles, making the piperidine derivative the necessary choice over the neutral chloro analog for these research programs.

• [1] Chemicalize. Instant Cheminformatics Solution. (Analysis performed on compound substructure). View Source

Comparative Structural Complexity and Synthetic Tractability for SAR Exploration

The target compound offers a distinct advantage in structure-activity relationship (SAR) studies when compared to its 2-chloro analog (CAS 866157-08-6). The piperidine ring introduces both sp3-character and a controlled basicity, features that are absent in the simple chlorine substituent . Furthermore, when compared to 2-(diallylamino)-N-[3-(2-pyrazinyloxy)phenyl]acetamide (CAS 866157-11-1), the saturated cyclic amine (piperidine) provides a conformationally constrained alternative to the flexible diallylamino chain . While direct biological data is unavailable, the chemical structure implies different degrees of conformational freedom and metabolic stability, which are key differentiators in hit-to-lead campaigns.

Structural Flexibility & Basicity

Supporting evidence

Saturated cyclic amine (basic) vs. chloro (neutral) and diallylamino (flexible acyclic)

Conformational constraint may support selectivity profiling

SAR differentiation based on ring constraint

Evidence Dimension	Structural Complexity and Conformational Flexibility
Target Compound Data	Saturated cyclic amine (piperidine)
Comparator Or Baseline	1) 2-chloro-N-[3-(2-pyrazinyloxy)phenyl]acetamide (flat, no amine). 2) 2-(diallylamino)-N-[3-(2-pyrazinyloxy)phenyl]acetamide (flexible, acyclic amine).
Quantified Difference	Qualitative (Constrained vs. unconstrained ring; basic vs. non-basic)
Conditions	2D structure comparison of commercially available analogs.

Why This Matters

The specific combination of a planar pyrazinyloxyphenyl core with a saturated, ionizable piperidine ring is a unique scaffold for exploring conformational restrictions and basicity effects in medicinal chemistry, which cannot be replicated with other analogs.

Predicted Influence on Kinase and Enzyme Inhibition Profiles

Vendor annotations for this chemotype, specifically from EvitaChem , indicate that the mechanism of action involves interaction with specific molecular targets, including enzymes and receptors, where the piperidino group is a key binding element. Parallel patent literature on substituted piperidinoacetamides supports their application in treating and preventing various diseases by modulating specific biological pathways [1]. While this evidence does not provide a quantitative IC50 comparison against analogs, it establishes a general class-level rationale. The piperidino variant is therefore hypothesized to have a different selectivity profile compared to non-piperidine analogs, a hypothesis that necessitates its specific procurement for target engagement studies.

Target Modulation Hypothesis

Class-level inference

Vendor reports piperidine as key binding element (DE102012208530A1)

Piperidine pharmacophore requires target-specific procurement

No quantitative comparator data available

Evidence Dimension	Biological Target Modulation
Target Compound Data	Predicted specific enzyme/receptor modulation via piperidine interaction.
Comparator Or Baseline	Other analogs in the series (e.g., chloro, diallylamino) are not specified to have the same mechanism.
Quantified Difference	Qualitative (presence vs. absence of piperidine-target interaction hypothesis)
Conditions	Vendor-reported mechanism of action and patent-class activity.

Why This Matters

For researchers developing SAR around a particular enzymatic target, the specific pharmacophore contribution of the piperidine group is essential and cannot be assumed with other substituents, guiding the selection of this compound as a critical tool molecule.

• [1] DE 102012208530 A1. Substituted piperidinoacetamides and their use. (2012). View Source

Optimal Research Scenarios for the Application of 2-Piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide

Pharmacophore-Directed Synthesis and SAR Expansion

This compound serves as a critical intermediate for generating libraries of analogs where the basic piperidine head group is kept constant while diversifying the central or tail regions of the molecule. This specific utility is underscored by evidence showing the piperidine group provides a distinct ionizable center, differentiating it from analogs like the 2-chloro derivative , and is thus ideal for projects focused on optimizing amine-mediated target interactions. This aligns with the vendor's statement that the piperidino group is crucial for its interaction with molecular targets .

Investigating the Role of Basicity in Target Engagement and Selectivity

The predicted basic pKa (~9.8) of the piperidine ring makes this compound uniquely suited as a probe to study the effect of ionization state on binding affinity and selectivity. Unlike the neutral 2-chloro analog, this compound is the mandatory choice for experiments designed to test if a basic amine is required for activity against a specific kinase or receptor, providing essential data for pharmacophore modeling.

Procurement for Focused Compound Collections and Proprietary Screening Libraries

Given its presence in a chemotype family where scaffold-hopping is common , this specific variant—with its saturated cyclic amine—offers a unique shape and electrostatic profile. It should be procured to enhance the diversity of a screening deck, filling a chemical space niche that flexible or non-basic analogs cannot. This is a targeted procurement strategy based on structural differentiation.

Application

Selection Property

Validation Focus

Pharmacophore-directed SAR expansion

Basic amine handle for analog library generation

Amine-dependent diversification and structure confirmation

Basicity and target engagement studies

Ionizable piperidine center

Basicity-dependent binding assays and pharmacophore modeling

Focused screening library procurement

Unique saturated cyclic amine scaffold

Chemical space diversity assessment